Cas no 477187-25-0 (4-{(1Z)-2-cyano-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide)

• Product Name: 4-{(1Z)-2-cyano-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide
• CAS No: 477187-25-0
• MF: C₁₉H₁₆N₄O₃S₂
• MW: 412.485341072083
• CID: 6467155
• Update Time: 2025-05-18

4-{(1Z)-2-cyano-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{(1Z)-2-cyano-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide
• Benzenesulfonamide, 4-[[2-cyano-2-[4-(3-methoxyphenyl)-2-thiazolyl]ethenyl]amino]-

• Inchi： 1S/C19H16N4O3S2/c1-26-16-4-2-3-13(9-16)18-12-27-19(23-18)14(10-20)11-22-15-5-7-17(8-6-15)28(21,24)25/h2-9,11-12,22H,1H3,(H2,21,24,25)
• InChI Key： WCPKBTKMVRFZHH-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(NC=C(C#N)C2=NC(C3=CC=CC(OC)=C3)=CS2)C=C1

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 642.2±65.0 °C(Predicted)
• pka: 10.04±0.12(Predicted)

Additional information on 4-{(1Z)-2-cyano-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide

4-{(1Z)-2-Cyano-2-[4-(3-Methoxyphenyl)-1,3-Thiazol-2-Yl]Eth-1-En-1-Ylamino}Benzene-1-Sulfonamide: A Comprehensive Overview

4-{(1Z)-2-Cyano-2-[4-(3-Methoxyphenyl)-1,3-Thiazol-2-Yl]Eth-1-En-1-Ylamino}Benzene-1-Sulfonamide is a highly specialized organic compound with the CAS number 477187-25-0. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. The molecule is characterized by a sulfonamide group attached to a benzene ring, which is further connected to a thiazole moiety through an ethenylamine linkage. The presence of a cyano group and a methoxyphenyl substituent adds complexity to its structure, making it a promising candidate for various chemical and biological studies.

The sulfonamide group in this compound plays a crucial role in its pharmacological properties, often contributing to enhanced bioavailability and stability. Recent studies have highlighted the potential of sulfonamides as scaffolds for drug development, particularly in the design of kinase inhibitors and anti-inflammatory agents. The thiazole ring, on the other hand, is known for its versatility in medicinal chemistry, often serving as a bioisostere for heterocyclic systems with improved pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its ethenylamine linkage, which introduces geometric isomerism (as indicated by the (Z) configuration). This stereochemical feature can significantly influence the compound's interaction with biological targets, making it a valuable tool for studying structure-activity relationships (SAR). The cyano group, being an electron-withdrawing substituent, further modulates the electronic properties of the molecule, potentially enhancing its reactivity in both synthetic and biological contexts.

The methoxyphenyl substituent adds another layer of complexity to this compound's structure. Methoxy groups are well-known for their ability to modulate the electronic environment of aromatic rings, which can enhance or diminish specific interactions with biomolecules such as enzymes or receptors. Recent research has explored the role of methoxyphenyl-containing compounds in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

From a synthetic perspective, the construction of this compound involves a series of intricate steps that highlight modern organic synthesis techniques. The formation of the thiazole ring typically involves condensation reactions between thiols and aldehydes or ketones under appropriate conditions. The subsequent introduction of the ethenylamine linkage requires precise control over stereochemistry to ensure the desired (Z) configuration is achieved.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its potential binding modes with various biological targets, such as protein kinases or G-protein coupled receptors (GPCRs). The results suggest that this compound may exhibit selectivity towards certain receptor subtypes, making it a promising lead for drug discovery programs.

In terms of applications, 4-{(1Z)-2-Cyano...}benzenesulfonamide has shown potential in several areas beyond traditional pharmaceuticals. For instance, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for light-emitting diodes (LEDs) or field-effect transistors (FETs). Additionally, its ability to form stable complexes with metal ions has led to exploratory studies in catalysis and sensor technology.

Looking ahead, the continued exploration of this compound's properties will undoubtedly yield new insights into its utility across diverse fields. As research progresses, it is anticipated that novel synthetic methods will be developed to improve the scalability and cost-effectiveness of its production. Furthermore, ongoing collaborations between academic and industrial researchers are expected to accelerate its translation from laboratory studies to real-world applications.

In conclusion, 4-{(1Z)-2-Cyano...}benzenesulfonamide stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on various scientific disciplines. With its complex structure and versatile functional groups, this compound represents an exciting avenue for future research and development.